Cas no 1482341-17-2 (Heptane, 4-(bromomethyl)-4-methyl-)

• Product Name: Heptane, 4-(bromomethyl)-4-methyl-
• CAS No: 1482341-17-2
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5282550
• Update Time: 2025-06-09

Heptane, 4-(bromomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(bromomethyl)-4-methyl-

• Inchi： 1S/C9H19Br/c1-4-6-9(3,8-10)7-5-2/h4-8H2,1-3H3
• InChI Key： MVERQGWVPBFXFI-UHFFFAOYSA-N
• SMILES： CCCC(CBr)(C)CCC

Additional information on Heptane, 4-(bromomethyl)-4-methyl-

Comprehensive Overview of Heptane, 4-(bromomethyl)-4-methyl- (CAS No. 1482341-17-2)

Heptane, 4-(bromomethyl)-4-methyl- (CAS No. 1482341-17-2) is a specialized organic compound widely utilized in synthetic chemistry and industrial applications. This brominated derivative of heptane is particularly valued for its role as an intermediate in the synthesis of more complex molecules. With the growing demand for high-purity chemical intermediates in pharmaceuticals, agrochemicals, and advanced materials, compounds like 4-(bromomethyl)-4-methylheptane have garnered significant attention from researchers and manufacturers alike.

The molecular structure of Heptane, 4-(bromomethyl)-4-methyl- features a seven-carbon alkane chain with a bromomethyl group and a methyl group attached to the fourth carbon. This unique arrangement makes it a versatile building block for nucleophilic substitution reactions, enabling the creation of customized molecular architectures. In recent years, the compound has been explored for its potential in polymer modification, where its bromine functionality allows for precise cross-linking or chain extension.

One of the most frequently asked questions about CAS No. 1482341-17-2 relates to its stability and storage conditions. Proper handling requires anhydrous environments and inert gas protection due to the sensitivity of the carbon-bromine bond to moisture and light. Researchers often search for "4-methyl-4-bromomethylheptane synthesis" or "Heptane bromomethyl derivative applications," reflecting the compound's importance in organic synthesis workflows. Recent advancements in green chemistry have also sparked interest in developing more sustainable routes to produce such brominated intermediates.

From an industrial perspective, 4-(bromomethyl)-4-methylheptane serves as a critical component in the manufacture of specialty chemicals. Its ability to introduce alkyl groups with precise spatial orientation makes it invaluable for creating compounds with tailored physical properties. The pharmaceutical industry particularly benefits from this capability when developing new active ingredients with improved bioavailability. Current market trends show increasing demand for such structurally defined intermediates as drug discovery moves toward more complex target molecules.

Analytical characterization of Heptane, 4-(bromomethyl)-4-methyl- typically involves gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques confirm the compound's purity and structural integrity, which are crucial for its performance in downstream applications. Quality control protocols for CAS 1482341-17-2 often include rigorous testing for residual solvents and byproducts, ensuring compliance with industry standards for high-value chemical intermediates.

The future outlook for 4-methyl-4-(bromomethyl)heptane appears promising as novel applications continue to emerge. Materials science researchers are investigating its potential in creating advanced polymers with unique thermal and mechanical properties. Additionally, the compound's role in supramolecular chemistry is being explored, where its specific geometry could facilitate the construction of precisely engineered molecular assemblies. These developments align with current scientific priorities in nanotechnology and smart materials.

Environmental considerations surrounding brominated compounds have led to improved handling protocols for Heptane, 4-(bromomethyl)-4-methyl-. Modern chemical plants now implement closed-system processing and advanced waste treatment methods to minimize ecological impact. These practices address growing regulatory requirements while maintaining the compound's availability for legitimate research and industrial uses. Safety data sheets provide detailed guidance on proper personal protective equipment and emergency procedures when working with this chemical.

In academic settings, CAS No. 1482341-17-2 serves as an excellent model compound for teaching advanced organic chemistry concepts. Its straightforward yet versatile structure allows students to explore fundamental reactions such as nucleophilic substitutions and radical processes. Educational laboratories frequently incorporate this compound into curricula focused on synthetic methodology development and mechanistic studies.

The global market for 4-(bromomethyl)-4-methylheptane reflects broader trends in fine chemical production, with Asia-Pacific regions showing particularly strong growth. Supply chain optimization has become a key focus area, ensuring reliable access to this important intermediate across multiple industries. Technical specifications continue to evolve as end-user requirements become more stringent, driving innovation in production and purification technologies.

Looking ahead, research into Heptane, 4-(bromomethyl)-4-methyl- will likely expand into new areas such as catalytic transformations and energy storage materials. The compound's molecular features make it a candidate for investigation in emerging fields like organic electronics and photovoltaics. As synthetic chemistry advances, this brominated heptane derivative will undoubtedly play a role in developing next-generation functional materials with precisely controlled properties.